Cas no 102185-52-4 (Bromochlorophenol Blue sodium salt)

• Product Name: Bromochlorophenol Blue sodium salt
• CAS No: 102185-52-4
• MF: C₁₉H₉Br₂Cl₂NaO₅S
• MW: 603.040531873703
• MDL: MFCD00001612
• CID: 62287
• PubChem ID: 5775470
• Update Time: 2025-05-22

Bromochlorophenol Blue sodium salt Chemical and Physical Properties

Names and Identifiers

• Bromochlorophenol Blue sodium salt
• Bromochlorophenol Blue
• BROMOCHLOROPHENOL BLUE, WATER SOLUBLE
• BromochlorophenolBlue,sodiumsalt,watersoluble,pure5GR
• bromchlorophenol blue,sodium salt
• Bromochlorophenol Blue,sodium salt,pure,water soluble
• BROMOCHLOROPHENOL BLUE,SODIUM SALT,WATER SOLUBLE,PURE
• BROMOCHLOROPHENOL BLUE,WATER SOLUBLE,PURE
• Phenol,4,4'-(1,1-dioxido-3H-2,1-benzoxathiol-3-ylidene)bis[2-bromo-6-chloro-,monosodium salt (9CI)
• Phenol,4,4'-(3H-2,1-benzoxathiol-3-ylidene)bis[2-bromo-6-chloro-, S,S-dioxide,monosodium salt
• bromchlorophenol blue, sodium salt
• BROMOCHLOROPHENOL BLUE, WATER SOLUBLE, PURE
• Bromochlorophenol Blue, sodium salt,pure,water soluble
• BROMOCHLOROPHENOL BLUE, SODIUM SALT, WATER SOLUBLE, PURE
• Phenol, 4,4′-(3h-2,1-benzoxathiol-3-ylidene)bis[2-bromo-6-chloro-, s,s-dioxide,monosodium Salt
• Bromochlorophenol Bluesodium saltpurewater soluble
• Phenol, 4,4'-(1,1-dioxido-3H-2,1-benzoxathiol-3-ylidene)bis[2-bromo-6-chloro-, monosodium salt
• Benzenesulfonic acid, 2-[(3-bromo-5-chloro-4-hydroxyphenyl)(3-bromo-5-chloro-4-oxo-2,5-cyclohexadien-1-ylidene)methyl]-, sodium salt (1:1)
• sodium;2-[(E)-(3-bromo-5-chloro-4-hydroxyphenyl)-(3-bromo-5-chloro-4-oxocyclohexa-2,5-dien-1-ylidene)methyl]benzenesulfonate
• 102185-52-4
• Bromochlorophenol Blue sodium

• MDL： MFCD00001612
• Inchi： 1S/C19H10Br2Cl2O5S.Na/c20-12-5-9(7-14(22)18(12)24)17(10-6-13(21)19(25)15(23)8-10)11-3-1-2-4-16(11)29(26,27)28;/h1-8,24H,(H,26,27,28);/q;+1/p-1/b17-10-;
• InChI Key： BWDKAKIITIACLI-HVHKRRFMSA-M
• SMILES： BrC1=C(C(=CC(=C1)/C(=C1/C=C(C(C(=C/1)Br)=O)Cl)/C1C=CC=CC=1S(=O)(=O)[O-])Cl)O.[Na+]

Computed Properties

• Exact Mass: 599.78100
• Monoisotopic Mass: 599.78122g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 29
• Rotatable Bond Count: 2
• Complexity: 864
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• Surface Charge: -1
• XLogP3: 6
• Topological Polar Surface Area: 94.5

Experimental Properties

• Color/Form: Not available
• Melting Point: >250°C
• Solubility: Solubility Soluble in water, ethanol
• Water Partition Coefficient: dissolution
• PSA: 102.88000
• LogP: 6.57910
• pka: 6.05(at 25℃)
• λmax: 590nm
• PH: Yellow (3.0) to purple (4.6)
• Solubility: Soluble in water

Bromochlorophenol Blue sodium salt Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Hazardous Material transportation number：UN 2583
• Safety Instruction： S24/25
• RTECS：WJ6603000
• Hazardous Material Identification：
• Safety Term：S24/25
• Risk Phrases：R34; R22
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Diphenylmethanes

Additional information on Bromochlorophenol Blue sodium salt

Bromochlorophenol Blue Sodium Salt (CAS 102185-52-4): A Comprehensive Guide

Bromochlorophenol Blue sodium salt (CAS 102185-52-4) is a widely used pH indicator and dye in various scientific and industrial applications. This compound belongs to the class of triphenylmethane dyes, known for their vivid colors and sensitivity to pH changes. Researchers and professionals often seek information on Bromochlorophenol Blue sodium salt properties, Bromochlorophenol Blue sodium salt applications, and Bromochlorophenol Blue sodium salt solubility, making it a trending topic in chemical forums and search engines.

The chemical formula of Bromochlorophenol Blue sodium salt is C₁₉H₁₀Br₂Cl₂O₅S·Na, and it typically appears as a dark green to blue powder. One of the most searched questions about this compound is "How does Bromochlorophenol Blue sodium salt work as a pH indicator?" The answer lies in its unique structure, which undergoes a color change from yellow (acidic pH) to blue (alkaline pH) around pH 3.0-4.6. This property makes it invaluable in titration experiments and biological staining procedures.

In recent years, interest in Bromochlorophenol Blue sodium salt uses has grown significantly, particularly in biotechnology and environmental testing. Many researchers are exploring its potential in microplate assays and water quality testing, aligning with current trends in environmental monitoring and sustainable practices. The compound's high sensitivity and color stability make it suitable for these emerging applications.

The Bromochlorophenol Blue sodium salt market has seen steady growth, driven by increasing demand from research laboratories and diagnostic kit manufacturers. Frequently searched terms include "Bromochlorophenol Blue sodium salt price" and "Bromochlorophenol Blue sodium salt suppliers," indicating strong commercial interest. The compound is generally available in various purity grades, with ACS reagent grade being the most commonly requested for precise laboratory work.

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Recent advancements in analytical chemistry have expanded the applications of Bromochlorophenol Blue sodium salt. Innovative uses include its incorporation into smart materials and sensor technologies, particularly in the development of pH-responsive systems. These cutting-edge applications have generated significant interest in scientific communities, as evidenced by increasing searches for "Bromochlorophenol Blue sodium salt in nanotechnology" and "Bromochlorophenol Blue sodium salt novel applications."

The spectral properties of Bromochlorophenol Blue sodium salt make it particularly useful in spectrophotometric analysis. Its maximum absorbance typically occurs around 590-610 nm, depending on pH conditions. This characteristic is frequently referenced in searches for "Bromochlorophenol Blue sodium salt absorbance spectrum" and "Bromochlorophenol Blue sodium salt extinction coefficient," highlighting the compound's importance in quantitative analytical methods.

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Quality control remains a critical consideration when working with Bromochlorophenol Blue sodium salt. Laboratories frequently test for parameters such as indicator transition range, dye content, and moisture percentage. These quality aspects are often searched as "Bromochlorophenol Blue sodium salt specifications" and "Bromochlorophenol Blue sodium salt purity test methods," underscoring the need for reliable product characterization.

Looking to the future, research continues on modifying Bromochlorophenol Blue sodium salt derivatives to enhance their performance characteristics. Scientists are particularly interested in developing variants with sharper transition ranges and improved solubility profiles. These developments align with current trends in materials science and analytical method optimization, ensuring that this classic compound remains relevant in modern chemical applications.